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Compound of Interest

Compound Name: 2-Ethylphenol

Cat. No.: B104991

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known health and safety
hazards associated with 2-Ethylphenol (CAS No. 90-00-6). The information is intended to
support risk assessment, safe handling, and the development of appropriate safety protocols in
research and development settings.

Executive Summary of Hazards

2-Ethylphenol is an organic compound that is harmful through multiple routes of exposure,
including inhalation, skin contact, and ingestion.[1][2][3] It is classified as a skin irritant and can
cause severe eye damage.[4][5][6] Due to its corrosive properties, contact can lead to
significant tissue injury.[2][6][7] While data on long-term effects such as carcinogenicity and
reproductive toxicity are limited, available information suggests it is not mutagenic in bacterial
assays.[1][8] Safe handling requires stringent adherence to personal protective equipment
(PPE) protocols and engineering controls.

Toxicological Data

The following tables summarize the available quantitative toxicological data for 2-Ethylphenol.

Table 1: Acute Toxicity Data
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Test Type Species Route Value Reference
LD50 Mouse Oral 600 mgl/kg [41[5][6][°]
LD50 Mouse Intraperitoneal 172 mg/kg [41051[6]
LD50 (Mixture) Rat Oral 981 mg/kg [8]

Note: The mixture study consisted of 25.9% 2-ethylphenol, 41.1% 3-ethylphenol, and 33.0%
4-ethylphenol.[8]

Table 2: Physical and Chemical Properties Relevant to Safety

Property Value Reference
Molecular Formula CsH100 [2]
Molecular Weight 122.17 g/mol [1]
Appearance Colorleés t-o pale yellow or 10]
amber liquid
Odor Phenol-like [11]
Boiling Point 195-197 °C
Melting Point -18 °C [2][9][11]
Flash Point 78 °C (172.4 °F) - closed cup [5]
Density 1.019 - 1.037 g/mL at 20-25 °C  [1]
Vapor Pressure 0.153 mmHg at 25 °C [5][11]

| Water Solubility | Not miscible or difficult to mix |[1] |

Health Effects of Exposure

3.1 Acute Toxicity 2-Ethylphenol is classified as harmful if swallowed, in contact with skin, or if
inhaled.[1][2] Signs of acute toxicity reported in animal studies on ethylphenol mixtures include
decreased motor activity, ataxia, prostration, and respiratory changes.[8]
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3.2 Skin Corrosion and Irritation The compound is classified as a skin irritant and can cause
severe skin burns.[4][5][6] Prolonged or repeated contact may lead to dermatitis.[10]

3.3 Eye Damage and Irritation Exposure poses a risk of serious and severe damage to the
eyes.[4][5][6] Some classifications note it causes irreversible effects on the eye.[6]

3.4 Respiratory Tract Irritation Vapors or mists of 2-Ethylphenol are irritating to the respiratory
system.[5][7][10] Inhalation may lead to symptoms such as headache, dizziness, and
respiratory discomfort, with the potential for chemical pneumonitis in severe cases.[7][10]

3.5 Chronic Toxicity and Other Endpoints

o Sensitization: Data regarding skin sensitization is unavailable, but it is not expected to be a
sensitizer based on structural analogues.[8]

o Germ Cell Mutagenicity: Based on available data, the classification criteria for germ cell
mutagenicity are not met.[1] An Ames test conducted on 2-Ethylphenol was reported to be
negative.[8]

o Carcinogenicity: Long-term exposure has not been conclusively linked to carcinogenic
effects, though data is limited.[10]

o Reproductive Toxicity: Based on available data, the classification criteria for reproductive
toxicity are not met.[1] A study on a mixture of ethylphenol isomers found no effects on
mating, fertility, or development at the highest tested doses.[8]

Occupational Exposure and Safety

4.1 Exposure Limits No specific occupational exposure limits (e.g., OSHA PEL, ACGIH TLV)
have been established for 2-Ethylphenol.[8] Therefore, exposure should be minimized to the
lowest achievable level.

4.2 Engineering Controls Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[2][6] Eyewash stations and safety showers must be readily accessible.

[2][6]

4.3 Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear chemical safety goggles and a face shield.[6]

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other
protective clothing as necessary to prevent skin contact.[1][5]

» Respiratory Protection: If ventilation is inadequate or for high-concentration exposures, use a
NIOSH-approved respirator with an organic vapor cartridge.

4 .4 First Aid Measures

 Inhalation: Remove the person to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[2]

o Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with plenty of water for at least 15 minutes. Seek immediate medical attention.[2]

o Eye Contact: Immediately rinse eyes cautiously with water for several minutes, including
under the eyelids.[2] Remove contact lenses if present and easy to do. Continue rinsing and
seek immediate medical attention.[2][6]

e Ingestion: Do NOT induce vomiting.[2][6] Rinse mouth with water and seek immediate
medical attention.[1][6]

Key Experimental Protocols

Detailed experimental protocols for a specific substance are often proprietary. However, the
toxicological endpoints reported for 2-Ethylphenol are typically evaluated using standardized
OECD (Organisation for Economic Co-operation and Development) guidelines, which are
summarized below.

5.1 Acute Oral Toxicity - OECD Guidelines 420/423 (Acute Toxic Class Method) This method is
used to estimate the LD50 and identify substances that have significant acute toxicity. The
protocol involves a stepwise procedure with a small number of animals per step.

e Animal Selection: Typically uses rats or mice of a single sex (usually females, as they are
often slightly more sensitive).

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.tcichemicals.com/BE/en/sds/E0160_EU_6N.pdf
https://www.cpachem.com/msds?num=SB9690&dnl=sd_-_2-Ethylphenol_%5BCAS_90-00-6%5D_%28SB9690%29_%28EU%29.pdf
https://www.thegoodscentscompany.com/data/rw1175631.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/BE/en/sds/E0160_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/BE/en/sds/E0160_EU_6N.pdf
https://www.cpachem.com/msds?num=SB9690&dnl=sd_-_2-Ethylphenol_%5BCAS_90-00-6%5D_%28SB9690%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/E0160_EU_6N.pdf
https://www.benchchem.com/product/b104991?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Dosing: A single dose of the substance is administered orally via gavage. The procedure
starts with a dose expected to be moderately toxic.

o Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.[4]
Observations include changes in skin, fur, eyes, and behavior.

o Endpoint: The LD50 value is not calculated precisely but is assigned to a toxicity
classification category based on the observed mortality at specific dose levels.[4]

5.2 Skin Corrosion/Irritation - OECD Guideline 404 This test assesses the potential of a
substance to cause irreversible (corrosion) or reversible (irritation) skin damage.

e Animal Selection: The test is typically performed on healthy young adult albino rabbits.

o Application: A small amount (0.5 mL of liquid or 0.5 g of solid) of the test substance is applied
to a small patch of shaved skin.

o Exposure: The substance is held in contact with the skin for a defined period, typically up to
4 hours.

e Observation: The skin is examined for erythema (redness) and edema (swelling) at graded
intervals after patch removal. Observations continue for up to 14 days to assess the
reversibility of the effects.[4]

5.3 Bacterial Reverse Mutation Test (Ames Test) - OECD Guideline 471 This in vitro assay is
widely used to detect the mutagenic potential of a chemical, specifically its ability to induce
gene mutations.

o Test System: Uses several strains of bacteria (e.g., Salmonella typhimurium, Escherichia
coli) with pre-existing mutations that leave them unable to synthesize an essential amino
acid (e.g., histidine).

o Exposure: The bacterial strains are exposed to the test substance at various concentrations,
both with and without an external metabolic activation system (S9 mix, derived from rat liver
enzymes) to simulate mammalian metabolism.
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¢ Incubation: The treated bacteria are plated on a minimal agar medium that lacks the specific
amino acid.

+ Endpoint: Only bacteria that have undergone a reverse mutation (reversion) to regain the
ability to synthesize the amino acid will grow and form visible colonies. A substance is
considered mutagenic if it causes a reproducible, dose-related increase in the number of
revertant colonies compared to the negative control.[8]

Visualizations: Workflows and Pathways

The following diagrams illustrate key logical and mechanistic pathways related to 2-
Ethylphenol hazard assessment.
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Figure 1. Hazard Assessment and Response Workflow
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Figure 2. Generalized Cytotoxicity Pathway for Phenolic Compounds

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/9

Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL0163709&productDescription=2-ETHYLPHENOL+98%2B%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Comparative_Toxicity_of_2_Ethylphenol_3_Ethylphenol_and_4_Ethylphenol_A_Guide_for_Researchers.pdf
https://www.thegoodscentscompany.com/data/rw1175631.html
https://www.tcichemicals.com/BE/en/sds/E0160_EU_6N.pdf
https://www.haz-map.com/Agents/3109
https://www.industrialchemicals.gov.au/sites/default/files/Ethylphenols_Human%20health%20tier%20II%20assessment.pdf
https://www.chemsrc.com/en/cas/90-00-6_844701.html
https://wap.guidechem.com/encyclopedia/2-ethylphenol-dic1074.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylphenol
https://www.benchchem.com/product/b104991#health-and-safety-hazards-of-2-ethylphenol-exposure
https://www.benchchem.com/product/b104991#health-and-safety-hazards-of-2-ethylphenol-exposure
https://www.benchchem.com/product/b104991#health-and-safety-hazards-of-2-ethylphenol-exposure
https://www.benchchem.com/product/b104991#health-and-safety-hazards-of-2-ethylphenol-exposure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104991?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

